Cas no 22345-47-7 (Tofisopam)

• Product Name: Tofisopam
• CAS No: 22345-47-7
• Molecular Formula: C₂₂H₂₆N₂O₄
• Molecular Weight: 382.45
• MDL: MFCD00823171
• CID: 52043
• PubChem ID: 24724636

Tofisopam Properties

Names and Identifiers

• Tofisopam
• 7,8-Dimethoxy-1-(3,4-dimethoxyphenyl)-5-ethyl-4-methyl-5H-2,3-benzodiazepine
• 1-(3,4-dimethoxy-phenyl)-4-methyl-5-ethyl-7,8-dimethoxy-5H-2,3-benzodiazepine
• 1-(3,4-dimethoxyphenyl)-5-ethyl-7,8-dimethoxy-4-methyl-5H-2,3-benzodiazepine
• 1-(3,4-dimethoxyphenyl)-7,8-dimethoxy-5-ethyl-4-methyl-5H-2,3-benzodiazepine
• 5-aethyl-1-(3,4-dimethoxyphenyl)-7,8-dimethoxy-4-methyl-5H-benzodiazepin
• 7,8-dime
• 7,8-Dimethoxy-1-(3,4-dimethoxyphenyl)-5-ethyl-4-methyl-5H-2,3-benzodiazepine,EGYT 341,Seriel
• Egyt 341
• EINECS 244-922-3
• Emandaxin
• Grandaxin
• Seriel
• Tofisopam [INN:DCF:JAN]
• Tofisopamum [INN-Latin]
• 1-(3,4-Dimethoxyphenyl)-5-ethyl-7,8-dimethoxy-4-methyl-5H-benzo[d][1,2]diazepine
• Tofisopam (JP17/INN)
• 22345-47-7
• CHEBI:32241
• Tox21_112269
• 5H-2,3-Benzodiazepine, 1-(3,4-dimethoxyphenyl)-5-ethyl-7,8-dimethoxy-4-methyl-1-(3,4-Dimethoxyphenyl)-4-methyl-5-ethyl-7,8-dimethoxy-5H-2,3-benzodiazepine; 7,8-Dimethoxy-1-(3,4-dimethoxyphenyl)-5-ethyl-4-methyl-5H-2,3-benzodiazepine; EGYT 341; Grandaxin; Seriel; Tofisopam
• FT-0638212
• (1Z,3Z)-1-(3,4-dimethoxyphenyl)-5-ethyl-7,8-dimethoxy-4-methyl-5H-benzo[d][1,2]diazepine
• BCP09600
• HY-A0165
• TOFISOPAM [WHO-DD]
• SB17495
• UNII-UZC80HAU42
• TOFISOPAM [JAN]
• AKOS025401672
• (+/-)-1-(3,4-DIMETHOXYPHENYL)-5-ETHYL-7,8-DIMETHOXY-4-METHYL-5H-2,3-BENZODIAZEPINE
• 1-[3,4-bis(methyloxy)phenyl]-5-ethyl-4-methyl-7,8-bis(methyloxy)-5H-2,3-benzodiazepine
• AC-24288
• Tofisopam (patented in japan)
• SB17496
• A878592
• TOFISOPAM [MART.]
• benzodiazepine; EGYT 341; Grandaxin; Nodeprine; Seriel
• CCRIS 8738
• NCGC00165912-01
• Q-201839
• LS-14948
• tofizopam
• CAS-22345-47-7
• MFCD00823171
• DB08811
• Emandaxin (TN)
• NCGC00165912-03
• DTXSID3023681
• Tofisopam, >=98% (HPLC), solid
• NCGC00165912-02
• Tofisopamum
• NS00003139
• Q945537
• SCHEMBL8086894
• DTXCID303681
• D01254
• BRD-A69095630-001-01-1
• TOFISOPAM [INN]
• 1-(3,4-dimethoxyphenyl)-4-methyl-5-ethyl-7,8-dimethoxy-5H-2,3-benzodiazepine
• T3509
• 5H-2,3-Benzodiazepine, 1-(3,4-dimethoxyphenyl)-5-ethyl-7,8-dimethoxy-4-methyl-
• SCHEMBL43522
• CHEMBL404216
• TOFISOPAM [MI]
• UZC80HAU42
• DB-045872

• MDL： MFCD00823171
• InChIKey： RUJBDQSFYCKFAA-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H26N2O4/c1-7-15-13(2)23-24-22(14-8-9-18(25-3)19(10-14)26-4)17-12-21(28-6)20(27-5)11-16(15)17/h8-12,15H,7H2,1-6H3
• SMILES： CCC1C(=NN=C(C2=CC(=C(C=C2)OC)OC)C3=CC(=C(C=C13)OC)OC)C

Computed Properties

• Exact Mass: 382.18900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 382.189257
• Heavy Atom Count: 28
• Complexity: 579
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 61.6

Experimental Properties

• LogP: 3.31270
• PSA: 61.64000
• Merck: 9503
• Refractive Index: 1.6500 (estimate)
• Boiling Point: 509.61°C (rough estimate)
• Melting Point: 157°C(lit.)
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 195.2±21.2 °C
• Solubility: DMSO: ~14 mg/mL
• Color/Form: White solid 2. density (g/ml, 25/4 ℃)
• λmax: 310(MeOH)(lit.)
• Density: 1.2098 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines